Cas no 1369403-42-8 (2-amino-3-(2-chloro-5-methylphenyl)propan-1-ol)

• Product Name: 2-amino-3-(2-chloro-5-methylphenyl)propan-1-ol
• CAS No: 1369403-42-8
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5938036
• PubChem ID: 165981107
• Update Time: 2025-06-07

2-amino-3-(2-chloro-5-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-chloro-5-methylphenyl)propan-1-ol
• EN300-1980022
• 1369403-42-8

• Inchi： 1S/C10H14ClNO/c1-7-2-3-10(11)8(4-7)5-9(12)6-13/h2-4,9,13H,5-6,12H2,1H3
• InChI Key： KYKBUUOEVWORKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CC(CO)N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(2-chloro-5-methylphenyl)propan-1-ol

Comprehensive Overview of 2-amino-3-(2-chloro-5-methylphenyl)propan-1-ol (CAS No. 1369403-42-8)

2-amino-3-(2-chloro-5-methylphenyl)propan-1-ol, with the CAS number 1369403-42-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amino alcohol structure, is often explored for its potential applications in drug synthesis and material science. Researchers are particularly interested in its chiral properties and how these can be leveraged in the development of enantioselective catalysts or bioactive molecules.

The molecular structure of 2-amino-3-(2-chloro-5-methylphenyl)propan-1-ol features a chloro-methylphenyl group, which contributes to its distinct chemical reactivity. This makes it a valuable intermediate in the synthesis of more complex compounds. In recent years, the demand for high-purity intermediates like this has surged, driven by advancements in precision medicine and green chemistry. Scientists are increasingly focusing on sustainable synthesis methods, and this compound’s potential for low-waste production aligns well with these trends.

One of the most frequently searched questions related to CAS 1369403-42-8 is its role in pharmaceutical applications. While specific therapeutic uses are still under investigation, preliminary studies suggest its utility in designing central nervous system (CNS) targeting agents. The presence of both amino and hydroxyl functional groups allows for versatile modifications, making it a candidate for drug discovery projects. Additionally, its structural analogs have shown promise in modulating neurotransmitter activity, sparking further interest in this chemical space.

From an industrial perspective, 2-amino-3-(2-chloro-5-methylphenyl)propan-1-ol is often discussed in the context of scalable synthesis. Companies specializing in custom chemical synthesis are exploring efficient routes to produce this compound with high yield and minimal environmental impact. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in the chemical sector. Furthermore, its stability under various conditions makes it a reliable choice for long-term storage and transportation.

Another hot topic tied to this compound is its potential in material science. Researchers are investigating its incorporation into polymeric matrices to enhance mechanical or thermal properties. The chloro-methylphenyl moiety, in particular, could facilitate cross-linking reactions, opening doors to innovative smart materials. This interdisciplinary appeal—spanning pharmaceuticals, catalysis, and materials—makes CAS 1369403-42-8 a compound worth watching in the coming years.

In summary, 2-amino-3-(2-chloro-5-methylphenyl)propan-1-ol (1369403-42-8) stands out as a multifaceted compound with broad research and industrial potential. Its structural versatility, combined with the rising demand for sustainable chemistry solutions, positions it as a key player in modern scientific endeavors. As studies continue to uncover new applications, this compound is likely to remain a focal point in both academic and commercial circles.